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Compound of Interest

Compound Name: Methyl 5-bromo-2-iodobenzoate

Cat. No.: B065285 Get Quote

For Immediate Reference: Key Safety Information

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Methyl 5-bromo-2-iodobenzoate (CAS No: 181765-86-

6). Adherence to these procedures is essential for ensuring laboratory safety and proper

chemical management.

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is the first line of defense against

potential exposure. The following table summarizes the recommended PPE for handling

Methyl 5-bromo-2-iodobenzoate.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes.

Hand Protection
Nitrile rubber gloves. Inspect

gloves prior to use.

Provides a barrier against skin

contact.

Respiratory Protection

NIOSH/MSHA approved N95

dust mask or a Type P2 (EN

143) respirator cartridge.

Necessary when handling the

solid form to prevent inhalation

of dust particles.

Body Protection Laboratory coat.
Prevents contamination of

personal clothing.

Hazard Identification and Classification
Methyl 5-bromo-2-iodobenzoate is classified as acutely toxic if swallowed. It is imperative to

handle this compound with care, following all prescribed safety protocols to minimize risk.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity 3 (Oral) GHS06 Danger
H301: Toxic if

swallowed.

Operational Plan: Step-by-Step Handling Protocol
This section outlines the standard operating procedure for the safe handling of Methyl 5-
bromo-2-iodobenzoate in a laboratory setting.

Preparation:

Ensure that a designated handling area, preferably within a chemical fume hood, is clean

and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before commencing work.
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Don the appropriate personal protective equipment as detailed in the PPE table.

Handling the Compound:

When weighing or transferring the solid material, do so in a manner that minimizes the

generation of dust.

Use a spatula or other appropriate tool for transfers. Avoid pouring the solid.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling, even if gloves were worn.[1]

Spill Management:

In the event of a small spill, carefully sweep up the solid material, avoiding dust

generation.

Place the spilled material into a sealed, labeled container for disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Disposal Plan
Proper disposal of Methyl 5-bromo-2-iodobenzoate and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of excess or unwanted Methyl 5-bromo-2-iodobenzoate as

hazardous waste.[1] Do not dispose of it down the drain.

Contaminated Materials: Any materials, such as gloves, paper towels, or spatulas, that come

into direct contact with the chemical should be considered contaminated and disposed of as

hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous waste. Puncture the container to

prevent reuse.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA16174&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b065285?utm_src=pdf-body
https://www.benchchem.com/product/b065285?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA16174&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult Local Regulations: Always consult with your institution's environmental health and

safety (EHS) department and adhere to local, state, and federal regulations for chemical

waste disposal.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Methyl 5-bromo-
2-iodobenzoate, from preparation to disposal.
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1. Preparation

2. Handling

3. Spill Management

4. Disposal
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Verify Eyewash/Shower Access
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If Spill Occurs
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Wash Hands After Handling

Dispose as Hazardous Waste

Place in Labeled Container

Clean Spill Area

Dispose of Contaminated Materials

Triple-Rinse Empty Containers

Consult EHS & Local Regulations
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Caption: Workflow for Safe Handling of Methyl 5-bromo-2-iodobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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